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Compound of Interest

Compound Name: Phenoxyacetaldehyde

Cat. No.: B1585835

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Phenoxyacetaldehyde, a reactive aldehyde with the chemical formula CsHsOz2, is a significant
intermediate in various industrial applications, ranging from the synthesis of agrochemicals to
its use as a building block in the fragrance and pharmaceutical industries. This technical guide
provides a comprehensive overview of the synthesis, industrial applications, and known
biological interactions of phenoxyacetaldehyde and its derivatives, with a focus on detailed
experimental protocols and the underlying chemical and biological pathways.

Chemical Properties and Synthesis

Phenoxyacetaldehyde is a solid at room temperature and is also known as 2-
phenoxyacetaldehyde or cortex aldehyde.[1][2] Its chemical structure, characterized by a
phenoxy group attached to an acetaldehyde moiety, imparts a unique reactivity that is
leveraged in various synthetic processes.
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Property Value Reference
Molecular Formula CsHsO2 [2]
Molecular Weight 136.15 g/mol [2]
CAS Number 2120-70-9 [2]
Boiling Point 94 °C @ 6 Torr [3]
Density 1.069 g/cm3 [3]

A well-established method for the industrial production of phenoxyacetaldehyde is the vapor-
phase oxidation of phenoxyethanol.[4] This process offers high yield and efficiency.

Experimental Protocol: Synthesis of
Phenoxyacetaldehyde from Phenoxyethanol[4]

Objective: To produce phenoxyacetaldehyde by the vapor-phase oxidation of phenoxyethanol
in the presence of a silver metal catalyst.

Reaction: O2-CH2-CH20H + %2 O2 - O2-CH2CHO + H20

Materials:

e Phenoxyethanol

¢ Molecular oxygen-containing gas (e.g., air)

e Supported silver metal catalyst (5-30% by weight on an inert support like Alundum)
Apparatus:

» Vaporizer

» Fixed-bed reactor

o Condenser
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e Scrubber
 Purification setup (e.g., extraction and distillation equipment)
Procedure:

e Avaporous mixture of phenoxyethanol and an excess of a molecular oxygen-containing gas
is prepared. The concentration of phenoxyethanol in the mixture should be in the range of
0.3 to 5 volume percent.

e The vapor mixture is passed into contact with the supported silver metal catalyst in the
reactor.

o The catalyst bed is maintained at a temperature between 225 °C and 275 °C. Optimal yields
are typically achieved between 250 °C and 275 °C.

e The gaseous reaction product emerging from the reactor is passed through a condenser to
produce crude phenoxyacetaldehyde.

e The crude product is purified by conventional methods, such as extraction with xylene
followed by distillation, to separate phenoxyacetaldehyde from unreacted phenoxyethanol
and by-products.

Results:
 Yields of phenoxyacetaldehyde can range from 30% to 40%.
« Efficiencies of the reaction can range from 70% to 100%.

Workflow for Phenoxyacetaldehyde Synthesis:
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A flowchart illustrating the industrial synthesis of phenoxyacetaldehyde.

Industrial Applications

Phenoxyacetaldehyde serves as a versatile intermediate in several key industries.

Agrochemical Industry

One of the significant industrial applications of phenoxyacetaldehyde is in the production of
herbicides. It is a precursor to 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used systemic

herbicide for the control of broadleaf weeds.[4]

Fragrance and Flavor Industry
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With its green, floral, and fresh odor profile, phenoxyacetaldehyde is utilized in the fragrance
industry to impart an "outdoors" character to perfumes and other scented products.[5] It is often
supplied as a 50% solution in solvents like benzyl alcohol or ‘peomosa’.[5][6]

Pharmaceutical Industry: A Building Block for Drug
Discovery

Phenoxyacetaldehyde and its derivatives, particularly phenoxyacetamides, have emerged as
important scaffolds in the development of new therapeutic agents.[1] These compounds have
shown a broad range of pharmacological activities, including anticonvulsant, anti-inflammatory,
and antimicrobial effects.[7]

A series of new phenoxyacetamide derivatives have been synthesized and evaluated for their
anticonvulsant activity.[1] The general synthetic approach involves the acylation of various
amines with phenoxyacetyl chlorides.

General Synthesis of Phenoxyacetamide Derivatives:

Phenoxyacetic Acid | _Reaction with

/

Phenoxyacetyl Chloride | Acylation of

SOCl2

Phenoxyacetamide Derivative
Amine (R-NH2)
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A simplified workflow for the synthesis of phenoxyacetamide derivatives.

The mechanism of action for many anticonvulsant drugs involves the modulation of neuronal
excitability. While the specific signaling pathways for all phenoxyacetamide derivatives are not
fully elucidated, they are thought to act on similar targets as other established antiepileptic
drugs. These mechanisms primarily include the blockade of voltage-gated sodium channels
and the enhancement of GABAergic neurotransmission.[8][9]

Potential Signaling Pathways for Anticonvulsant Phenoxyacetamides:
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Hypothesized mechanisms of action for anticonvulsant phenoxyacetamides.

The structural similarity of certain phenoxyacetaldehyde derivatives to known beta-adrenergic
receptor antagonists (beta-blockers) has prompted research into their potential cardiovascular
applications. The synthesis of these analogs often involves the reaction of a substituted phenol
with epichlorohydrin, followed by reaction with an amine.[10] Beta-blockers exert their effects
by antagonizing the action of catecholamines at beta-adrenergic receptors, thereby modulating
the sympathetic nervous system's influence on the heart and other tissues.
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The B-adrenergic signaling cascade and the inhibitory action of beta-blockers.

Safety and Handling

Phenoxyacetaldehyde is classified as a skin and eye irritant.[10] Appropriate personal
protective equipment, including gloves and eye protection, should be used when handling this
chemical. It should be stored in a tightly closed container in a cool, dry, and well-ventilated
area.

Conclusion

Phenoxyacetaldehyde is a valuable and versatile chemical intermediate with established
applications in the agrochemical and fragrance industries. Furthermore, its derivatives are a
promising class of compounds in drug discovery, with demonstrated potential as
anticonvulsants and other therapeutic agents. The synthetic accessibility of
phenoxyacetaldehyde and the diverse reactivity of its aldehyde group make it a compelling
starting material for the development of novel molecules with a wide range of industrial and
pharmacological applications. Further research into the specific mechanisms of action of its
derivatives will likely unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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